6-amino-2H-1,4-benzoxazin-3(4H)-one
Cat. No. B113231
M. Wt: 164.16 g/mol
InChI Key: GEPGYMHEMLZMBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07312233B2
Procedure details
Pd/C (10%) was added to a suspension of 6-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one (1.5 g) in MeOH (20 mL) and the reaction mixture was stirred under an atmosphere of hydrogen overnight. The mixture was filtered through celite and the filtrate was concentrated under vacuum to give the product (0.705 g, 56%) as a beige solid.
Name
Yield
56%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:14]=[CH:13][C:7]2[O:8][CH2:9][C:10](=[O:12])[NH:11][C:6]=2[CH:5]=1)([O-])=O>CO.[Pd]>[NH2:1][C:4]1[CH:14]=[CH:13][C:7]2[O:8][CH2:9][C:10](=[O:12])[NH:11][C:6]=2[CH:5]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
|
|
Type
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reactant
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|
Smiles
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[N+](=O)([O-])C1=CC2=C(OCC(N2)=O)C=C1
|
|
Name
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|
|
Quantity
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20 mL
|
|
Type
|
solvent
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|
Smiles
|
CO
|
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
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Smiles
|
[Pd]
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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the reaction mixture was stirred under an atmosphere of hydrogen overnight
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
The mixture was filtered through celite
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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the filtrate was concentrated under vacuum
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=CC2=C(OCC(N2)=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.705 g | |
| YIELD: PERCENTYIELD | 56% | |
| YIELD: CALCULATEDPERCENTYIELD | 55.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
